Cas no 2229655-42-7 (2-1-(1-phenylprop-1-en-2-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(1-phenylprop-1-en-2-yl)cyclopropylethan-1-amine
• CAS No: 2229655-42-7
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6500158
• PubChem ID: 165784153
• Update Time: 2025-05-20

2-1-(1-phenylprop-1-en-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-phenylprop-1-en-2-yl)cyclopropylethan-1-amine
• 2229655-42-7
• 2-[1-(1-phenylprop-1-en-2-yl)cyclopropyl]ethan-1-amine
• EN300-1879883

• Inchi： 1S/C14H19N/c1-12(14(7-8-14)9-10-15)11-13-5-3-2-4-6-13/h2-6,11H,7-10,15H2,1H3/b12-11-
• InChI Key： YBNVMPZXMJSRDY-QXMHVHEDSA-N
• SMILES： NCCC1(/C(=C\C2C=CC=CC=2)/C)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(1-phenylprop-1-en-2-yl)cyclopropylethan-1-amine

Compound CAS No 2229655-42-7: 2-(1-(1-Phenylprop-1-en-2-yl)cyclopropyl)ethanamine

Compound CAS No 2229655-42-7, also known as 2-(1-(1-phenylprop-1-en-2-yl)cyclopropyl)ethanamine, is a unique organic compound with a complex structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused with a phenyl group and an ethanamine moiety, making it a versatile molecule for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of bioactive compounds with therapeutic properties.

The structure of 2-(1-(1-phenylprop-1-en-2-yl)cyclopropyl)ethanamine consists of a cyclopropane ring attached to a phenyl group via a propene chain. The ethanamine group further enhances its reactivity and functional versatility. This compound exhibits interesting physical and chemical properties, including high stability under certain conditions and the ability to participate in various types of chemical reactions. Its unique electronic configuration allows it to act as both a nucleophile and an electrophile, depending on the reaction conditions.

Recent research has focused on the synthesis and characterization of this compound, as well as its potential applications in medicinal chemistry. For instance, studies have shown that compound CAS No 2229655-42-7 can serve as a building block for constructing more complex molecules with bioactive properties. Its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for designing drugs targeting specific biological pathways.

In terms of synthesis, compound CAS No 2229655-42-7 can be prepared through a variety of methods, including cyclopropanation reactions, alkylation, and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently for research purposes. The development of scalable synthesis routes has also been a focus of recent studies, paving the way for potential industrial applications.

The pharmacological properties of compound CAS No 2229655-42-7 have been explored in several preclinical studies. Research indicates that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. Additionally, its ability to penetrate cellular membranes makes it a promising candidate for targeting intracellular pathways associated with diseases such as cancer and neurodegenerative disorders.

In conclusion, compound CAS No 2229655-42-7 (also known as 2-(1-(1-phenvlprop-l-en-Z-yI)cyclopropyI)ethanamine) is a fascinating molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, reactivity, and bioactivity make it a valuable tool for researchers in their quest to develop innovative solutions in drug discovery and materials science.